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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B8193060

Essential Safety and Handling Guide for IR-797
Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of IR-
797 chloride, a near-infrared (NIR) dye. Adherence to these procedures is essential to ensure
personal safety and regulatory compliance in the laboratory.

Product Information and Physical Properties

IR-797 chloride is a solid, methanol-soluble laser dye. The following table summarizes its key
physical and chemical properties.
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Property Value

CAS Number 110992-55-7
Molecular Formula C31H34CI2Nz2
Molecular Weight 505.52 g/mol
Appearance Solid

Melting Point 116.7-128.0 °C
Amax 797 nm (in methanol)

Storage Temperature

-20°C

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling IR-797 chloride to

minimize exposure and ensure safety.

Equipment

Specification

Eye Protection

Chemical safety goggles or full-face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile).

Respiratory Protection

Type N95 (US) or equivalent dust

mask/respirator.

Body Protection

Laboratory coat.

Safe Handling and Operational Workflow

Proper handling of IR-797 chloride is critical to prevent accidental exposure and

contamination. The following workflow outlines the key steps from receipt to disposal.
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Caption: Safe handling workflow for IR-797 chloride.
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Experimental Protocol: Preparation of a Stock Solution

o Preparation: Ensure a chemical fume hood is operational. Gather all necessary PPE and
materials.

» Weighing: Tare a clean, dry vial on an analytical balance. Carefully weigh the desired amount
of IR-797 chloride solid.

o Dissolving: Add the appropriate volume of a suitable solvent (e.g., methanol) to the vial.
e Mixing: Gently swirl or vortex the vial until the solid is completely dissolved.

o Storage: Label the vial with the chemical name, concentration, solvent, and date of
preparation. Store the stock solution at an appropriate temperature, protected from light.

Emergency Procedures: Spills and Exposure

In the event of a spill or personnel exposure, immediate and appropriate action is crucial. The
following diagram outlines the decision-making process for emergency response.

« To cite this document: BenchChem. [Personal protective equipment for handling IR-797
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8193060#personal-protective-equipment-for-
handling-ir-797-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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